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Compound of Interest

Compound Name: Barium phenolsulfonate

Cat. No.: B15350539 Get Quote

Comparative Analysis of Phenolsulfonate Salts:
A Guide for Researchers
This guide provides a comparative analysis of the physicochemical properties of various

phenolsulfonate salts, with a focus on experimental data relevant to researchers, scientists,

and drug development professionals. Due to the limited availability of direct experimental data

for Barium Phenolsulfonate, this guide will focus on readily available alternatives: Sodium,

Calcium, and Potassium Phenolsulfonate. The information presented is intended to assist in

the selection of appropriate salts for various research and development applications.

Data Summary
The following table summarizes the available quantitative data for the properties of Sodium,

Calcium, and Potassium Phenolsulfonate. It is important to note that comprehensive

experimental data for all properties of these salts is not consistently available in the public

domain.
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Property
Sodium p-
Phenolsulfona
te

Calcium p-
Phenolsulfona
te

Potassium p-
Phenolsulfona
te

Barium p-
Phenolsulfona
te

Molecular

Formula
C₆H₅NaO₄S C₁₂H₁₀CaO₈S₂ C₆H₅KO₄S C₁₂H₁₀BaO₈S₂

Molecular Weight 196.16 g/mol 386.41 g/mol 212.26 g/mol 483.66 g/mol

CAS Number 1300-51-2 127-83-3 30145-40-5 1300-37-4

Water Solubility 24 g/100 mL[1]
Soluble in

water[2]

Data Not

Available

Data Not

Available

Melting Point >300 °C[3]
Data Not

Available

Data Not

Available

Data Not

Available

Thermal

Decomposition

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Note: The data for Barium Phenolsulfonate is largely unavailable in publicly accessible

experimental literature. Researchers are advised to perform their own characterization for this

compound.

Experimental Protocols
Detailed methodologies for determining the key properties cited in this guide are outlined

below. These protocols are based on standard laboratory practices and can be adapted for

specific experimental requirements.

Determination of Aqueous Solubility
Objective: To determine the concentration of a phenolsulfonate salt that dissolves in water at a

specific temperature to form a saturated solution.

Methodology:

Preparation of a Saturated Solution:
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Add an excess amount of the phenolsulfonate salt to a known volume of deionized water

in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24

hours) to ensure equilibrium is reached. The presence of undissolved solid indicates a

saturated solution.

Sample Collection and Analysis:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a calibrated pipette,

ensuring no solid particles are transferred.

Determine the concentration of the dissolved salt in the supernatant. This can be achieved

through various analytical techniques such as:

Gravimetric Analysis: Evaporate the solvent from a known volume of the solution and

weigh the remaining solid residue.

Spectrophotometry: If the salt has a chromophore, its concentration can be determined

by measuring the absorbance at a specific wavelength and using a pre-established

calibration curve.

High-Performance Liquid Chromatography (HPLC): Use a suitable column and mobile

phase to separate and quantify the salt.

Thermogravimetric Analysis (TGA)
Objective: To evaluate the thermal stability and decomposition characteristics of the

phenolsulfonate salts.

Methodology:

Instrument Setup:

Use a calibrated thermogravimetric analyzer.
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Place a small, accurately weighed sample (typically 5-10 mg) of the phenolsulfonate salt

into an inert sample pan (e.g., alumina or platinum).

Experimental Conditions:

Heat the sample under a controlled atmosphere, typically an inert gas such as nitrogen, to

prevent oxidative degradation.

Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) over a

defined temperature range (e.g., from room temperature to 600 °C).

Data Analysis:

Record the sample weight as a function of temperature.

The resulting TGA curve will show the onset temperature of decomposition, the

temperature of maximum decomposition rate (from the derivative of the TGA curve), and

the percentage of weight loss at different temperatures.

Logical Workflow for Salt Selection
The following diagram illustrates a logical workflow for selecting a suitable phenolsulfonate salt

based on desired properties and available data.
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Workflow for Phenolsulfonate Salt Selection

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenolsulfonate properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350539#cross-validation-of-experimental-data-on-
barium-phenolsulfonate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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